![molecular formula C8H4ClNO2 B1347226 4-Chlorofuro[3,2-c]pyridine-2-carbaldehyde CAS No. 86518-07-2](/img/structure/B1347226.png)
4-Chlorofuro[3,2-c]pyridine-2-carbaldehyde
Description
4-Chlorofuro[3,2-c]pyridine-2-carbaldehyde (CFCP-2CA) is an organochlorine compound that has been studied for its potential applications in the field of synthetic chemistry. CFCP-2CA is a versatile reagent that can be used to synthesize a variety of compounds, including heterocyclic compounds, polymers, and pharmaceuticals. It has been employed in the synthesis of a variety of drugs and polymers, and has been studied for its potential applications in the field of biochemistry and physiology.
Scientific Research Applications
Synthesis and Coordination Reactions
The compound 4-Chlorofuro[3,2-c]pyridine-2-carbaldehyde plays a role in the synthesis of benzofuro[3,2-c]pyridine derivatives through various chemical reactions. For instance, benzofuro[3,2-c]pyridine synthesis involves a series of reactions starting from 1-benzofuran-2-carbaldehyde, leading to chloroderivatives and then to the title compound through reduction processes. These compounds are further used to prepare complexes with metals like Cu(II) and Co(II), which exhibit high thermal stability, indicating potential applications in materials science (Mojumdar, Šimon, & Krutošíková, 2009).
Spectrophotometric Analysis
Pyridine-2-carbaldehyde derivatives, closely related to this compound, have been utilized as selective reagents for the extraction and spectrophotometric determination of iron(II). The method demonstrates high selectivity, suggesting the potential of these compounds in analytical chemistry for trace metal analysis in various samples, including industrial wastewater and non-ferrous materials (Gallego, García-Vargas, & Valcárcel, 1979).
Heterocyclic Chemistry
The Vilsmeier–Haack reaction has been employed to synthesize novel 6-chloropyrazolo[3,4-b]pyridine-5-carbaldehydes from corresponding dihydropyrazolo[3,4-b]pyridines. These carbaldehydes serve as precursors for further chemical transformations, such as the synthesis of heterocyclic chalcones and dipyrazolopyridines, indicating the compound's utility in developing new heterocyclic structures with potential pharmacological activities (Quiroga et al., 2010).
Schiff Base Ligand Synthesis
Pyridine-4-carbaldehyde, a compound structurally related to this compound, has been used in the synthesis of Schiff base ligands. These ligands have been characterized and analyzed through various spectroscopic techniques and X-ray crystallography, showcasing their potential in coordination chemistry and the development of metal-organic frameworks (Mahmoudi, Farhadi, Dušek, & Poupon, 2020).
Antimicrobial Activities
One-pot synthesis under solvent-free conditions using pyridine-2-carbaldehyde based chalcones has been explored, highlighting the green chemistry approach. These synthesized chalcones, including variants derived from 4-chloro pyridine-2-carbaldehyde, have been tested for their antimicrobial activities, suggesting potential applications in developing new antimicrobial agents (Prathipati & Sanasi, 2022).
properties
IUPAC Name |
4-chlorofuro[3,2-c]pyridine-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClNO2/c9-8-6-3-5(4-11)12-7(6)1-2-10-8/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JUBUEOUKRFKRFP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C2=C1OC(=C2)C=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50321833 |
Source
|
| Record name | 4-chlorofuro[3,2-c]pyridine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50321833 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
86518-07-2 |
Source
|
| Record name | 4-Chlorofuro[3,2-c]pyridine-2-carboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=86518-07-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 382283 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0086518072 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC382283 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=382283 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-chlorofuro[3,2-c]pyridine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50321833 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-chlorofuro[3,2-c]pyridine-2-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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![1H,3H-Thieno[3,4-c]furan-1,3-dione](/img/structure/B1347166.png)
